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Compound of Interest

Compound Name: gamma-Eudesmol

Cat. No.: B072145 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview of the potential uses and detailed experimental

protocols for the high-purity γ-eudesmol standard in a laboratory setting. γ-Eudesmol, a

sesquiterpenoid alcohol found in various aromatic plants, has garnered significant interest for

its diverse pharmacological properties, including anti-inflammatory, anticancer, and

neuroprotective activities.[1][2] This document outlines its principal applications and provides

standardized protocols for its investigation.

Physicochemical Properties
Property Value Reference

Molecular Formula C₁₅H₂₆O [2][3][4]

Molecular Weight 222.37 g/mol [2][3][4]

Appearance Neat [2]

Purity
>90% or >99% depending on

supplier
[2][5]

Solubility

Soluble in organic solvents like

ethanol and DMSO. Practically

insoluble in water.

[3][6]

CAS Number 1209-71-8 [4][7]
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Biological Applications and Mechanisms of Action
High-purity γ-eudesmol is a valuable tool for investigating cellular and molecular mechanisms.

While much of the detailed mechanistic work has been performed on its isomer, β-eudesmol,

the structural similarity suggests that γ-eudesmol may exhibit comparable activities. The

primary areas of research include:

Anticancer Activity: Eudesmol isomers have demonstrated cytotoxic effects against various

cancer cell lines.[3] The proposed mechanism involves the induction of apoptosis through

caspase activation and modulation of key signaling pathways.[3][8]

Anti-inflammatory Activity: γ-Eudesmol and its isomers are known to possess anti-

inflammatory properties.[9][10] This is thought to be mediated through the inhibition of pro-

inflammatory cytokines and enzymes, potentially via the NF-κB and MAPK signaling

pathways.[9]

Neuroprotective Effects: Studies on related compounds suggest potential neuroprotective

activities, including the stimulation of neurite outgrowth and protection against neurotoxicity.

[1][11]

Signaling Pathways
The biological activities of eudesmol isomers are linked to the modulation of several key

intracellular signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b072145#high-purity-gamma-eudesmol-standard-for-
laboratory-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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